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Compound of Interest

Compound Name: 4-Ethoxybenzoic acid

Cat. No.: B1664171

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Ethoxybenzoic acid, also known as p-ethoxybenzoic acid, is an aromatic carboxylic acid
that serves as a versatile building block in various scientific disciplines.[1] Its structure,
featuring an ethoxy group and a carboxylic acid moiety on a benzene ring, imparts a unique
combination of properties that make it a valuable intermediate in the synthesis of
pharmaceuticals, liquid crystals, and other functional materials.[1][2][3] This technical guide
provides an in-depth overview of the chemical and physical properties of 4-Ethoxybenzoic
acid, detailed experimental protocols for their determination, and a logical workflow for its
purification and characterization.

Chemical and Physical Properties

A summary of the key quantitative chemical and physical properties of 4-Ethoxybenzoic acid
is presented in Table 1. This data is essential for predicting its behavior in chemical reactions,
designing purification strategies, and understanding its pharmacokinetic profile in drug
development.

Table 1: Quantitative Chemical and Physical Properties of 4-Ethoxybenzoic Acid
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Property Value Source(s)

Molecular Formula CoH1003 [11[4]15]16]

Molecular Weight 166.17 g/mol [41[5]

Melting Point 197-199 °C [2][4]

195-201 °C [1]

199.6 °C [5]

200 °C [7]

Boiling Point 291.2 °C (estimated) [819]

254.38 °C (rough estimate) [10]

Water Solubility 583_'1 Mo/l at 25 °C [8]
(estimated)

Sparingly soluble [3]

pKa 4.49 [5][10]

LogP (o/w) 2.390 (estimated) [8]

1.78350 [9]

Appearance White crystalline powder/solid [1][5]

Density 1.166 g/cm3 9]

1.1708 g/cm3 (rough estimate) [10]

Flash Point 117.1 °C (estimated) [819]

Refractive Index 1.537 [9]

1.5500 (estimate) [10]

Vapor Pressure 0.071 Pa at 25 °C [10]

Experimental Protocols
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The following sections detail generalized experimental methodologies for determining key
chemical properties of 4-Ethoxybenzoic acid. These protocols are based on standard organic
chemistry laboratory techniques.

Determination of Melting Point

The melting point is a critical indicator of purity for a solid organic compound. A sharp melting
point range close to the literature value suggests high purity.

Methodology:

Sample Preparation: A small amount of dry, finely powdered 4-Ethoxybenzoic acid is
packed into a capillary tube to a height of 1-2 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, attached to a
thermometer.

e Heating: The sample is heated slowly, at a rate of approximately 1-2 °C per minute, as the
temperature approaches the expected melting point of 197-199 °C.[2][4][11]

o Observation: The temperature at which the first drop of liquid appears (the beginning of
melting) and the temperature at which the entire solid has turned into a clear liquid (the
completion of melting) are recorded. This range is the melting point of the sample.

Determination of Acid Dissociation Constant (pKa) by
Potentiometric Titration

The pKa value is a measure of the acidity of a compound. Potentiometric titration is a precise
method for its determination.

Methodology:

» Solution Preparation: A standard solution of 4-Ethoxybenzoic acid is prepared in a suitable
solvent, typically a mixture of water and an organic solvent like ethanol or acetonitrile to
ensure solubility. A standardized solution of a strong base, such as sodium hydroxide
(NaOH), is also prepared.
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Titration Setup: A calibrated pH electrode is immersed in the 4-Ethoxybenzoic acid solution,
which is continuously stirred.

Titration: The NaOH solution is added incrementally from a buret. The pH of the solution is
recorded after each addition.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of NaOH
added. The equivalence point is determined from the inflection point of the curve. The pKa is
the pH at which half of the acid has been neutralized (the half-equivalence point). For 4-
Ethoxybenzoic acid, the expected pKa is approximately 4.49.[5][10]

Determination of Aqueous Solubility

This protocol provides a qualitative and semi-quantitative method for assessing the solubility of
4-Ethoxybenzoic acid in water.

Methodology:

Sample Preparation: A small, accurately weighed amount of 4-Ethoxybenzoic acid (e.g., 10
mg) is added to a known volume of deionized water (e.g., 10 mL) in a vial at a constant
temperature (e.g., 25 °C).

Equilibration: The mixture is agitated (e.g., using a shaker or magnetic stirrer) for a sufficient
period to ensure equilibrium is reached (typically several hours).

Observation and Filtration: The mixture is visually inspected for any undissolved solid. If the
solid has completely dissolved, more is added until a saturated solution is formed. The
saturated solution is then filtered to remove any excess solid.

Quantification (Optional): A known volume of the clear filtrate is taken, and the solvent is
evaporated. The mass of the remaining solid is determined, allowing for the calculation of
solubility in mg/L or mol/L. Based on literature, the estimated water solubility is around 583.1
mg/L at 25 °C.[8]

Logical Workflow for Purification and
Characterization
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The synthesis of 4-Ethoxybenzoic acid, like most organic preparations, yields a crude product
that requires purification and subsequent characterization to confirm its identity and purity. The
following diagram illustrates a typical workflow.
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Caption: Workflow for the purification and characterization of 4-Ethoxybenzoic acid.

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of 4-
Ethoxybenzoic acid.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o 'H NMR: The proton NMR spectrum will show characteristic signals for the ethoxy group
(a triplet and a quartet), aromatic protons (two doublets), and a singlet for the carboxylic
acid proton.

o 18C NMR: The carbon-13 NMR spectrum will display distinct peaks for the carbonyl
carbon, the aromatic carbons (with different chemical shifts due to the substituents), and
the carbons of the ethoxy group.

« Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for
the O-H stretch of the carboxylic acid (a broad peak), the C=0 stretch of the carbonyl group,
C-O stretches, and aromatic C-H and C=C stretches.

o Mass Spectrometry (MS): Mass spectrometry will show the molecular ion peak
corresponding to the molecular weight of 4-Ethoxybenzoic acid (166.17 g/mol ), along with
characteristic fragmentation patterns.[4][5]

Applications in Research and Development

4-Ethoxybenzoic acid is a key intermediate in several areas:

e Pharmaceuticals: It serves as a precursor for the synthesis of various active pharmaceutical
ingredients.[1][3]

 Liquid Crystals: Its rigid, rod-like structure makes it a valuable component in the synthesis of
liquid crystal materials.[2]

e Organic Synthesis: It is a versatile building block for the introduction of the 4-ethoxybenzoyl
group into more complex molecules.[1]

Conclusion

This technical guide has provided a comprehensive overview of the chemical properties of 4-
Ethoxybenzoic acid, including quantitative data, experimental protocols for property
determination, and a logical workflow for its purification and characterization. This information is
intended to be a valuable resource for researchers, scientists, and drug development
professionals working with this important chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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